Cas no 87444-86-8 (2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium chloride)

• Product Name: 2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium chloride
• CAS No: 87444-86-8
• CID: 4663437
• Update Time: 2025-06-10

2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium chloride

Additional information on 2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium chloride

Professional Introduction to 2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium Chloride (CAS No. 87444-86-8)

2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium chloride is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chromenium core and phenyl substituents, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents. The systematic name of this compound underscores its structural complexity and highlights the importance of its molecular architecture in determining its biological activity.

The chemical structure of 2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium chloride consists of a chromenium ion coordinated with two phenyl groups at the 2 and 4 positions of the benzo[h]chromene backbone. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of the dihydrobenzo[h]chromene moiety enhances the compound's solubility and bioavailability, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on developing small-molecule compounds that can modulate biological pathways associated with various diseases. The 2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium chloride has emerged as a promising candidate in this area due to its ability to interact with specific proteins and enzymes involved in cellular signaling. Preliminary studies have demonstrated its potential in inhibiting key enzymes that play a role in inflammation and oxidative stress, which are hallmark features of numerous pathological conditions.

The synthesis of 2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium chloride involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The process typically begins with the condensation of appropriate precursors to form the dihydrobenzo[h]chromene core, followed by functionalization with phenyl groups. The final step involves the coordination of the chromenium ion to the modified chromene backbone. This synthetic route highlights the importance of organic synthesis techniques in producing complex molecules with tailored properties.

One of the most compelling aspects of 2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium chloride is its potential as a lead compound for drug discovery. Its unique structural features allow it to bind to biological targets with high specificity, minimizing off-target effects. Furthermore, its stability under various physiological conditions makes it a suitable candidate for further development into a therapeutic agent. Current research is focused on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models.

The< strong> long-tail keyword: 5,6-dihydrobenzo[h]chromenium moiety is particularly noteworthy due to its ability to enhance the compound's bioactivity. This structural unit has been shown to improve binding affinity and selectivity when interacting with biological targets. The dihydrobenzo[h]chromene scaffold provides a rigid framework that can be fine-tuned through modifications at various positions, allowing researchers to tailor the compound's properties for specific applications.

In addition to its pharmaceutical potential, 2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium chloride has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting devices. The ability to modify its structure allows researchers to fine-tune its optoelectronic characteristics, making it a versatile material for advanced technological applications.

The< strong>CAS No. 87444-86-8 of this compound serves as a unique identifier in scientific literature and databases. This standardized numbering system ensures that researchers worldwide can accurately reference and retrieve information about this molecule. The CAS number is particularly important in regulatory contexts, where precise identification of chemical substances is crucial for compliance with safety and environmental regulations.

Ongoing research into 2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium chloride is uncovering new avenues for its application in medicine and technology. Studies are currently underway to evaluate its potential as an anti-inflammatory agent and an antioxidant therapy. The compound's ability to modulate cellular pathways associated with these conditions makes it a promising candidate for further clinical investigation.

The< strong>dihydrobenzo[h]chromene scaffold is not only biologically active but also chemically versatile. Its ability to undergo further functionalization allows researchers to explore a wide range of derivatives with enhanced properties. This flexibility makes it an ideal platform for drug discovery efforts aimed at developing novel therapeutics with improved efficacy and safety profiles.

In conclusion,< strong>2,4-Diphenyl-5,6-dihydrobenzo[h]chromenium chloride (CAS No. 87444-86-8) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and biological activity make it a valuable tool for researchers exploring new treatments for various diseases. As our understanding of its properties continues to grow，so too does its promise as a lead compound for future drug development efforts.